![molecular formula C7H8N4O2 B1488526 2-azido-N-(2-furylmethyl)acetamide CAS No. 1211465-36-9](/img/structure/B1488526.png)
2-azido-N-(2-furylmethyl)acetamide
Overview
Description
Synthesis Analysis
The synthesis of 2-azido compounds typically involves the reaction of a precursor molecule with sodium azide . For example, 2-azido-N-phenylacetamide is synthesized by dissolving 2-chloro-N-(4-nitrophenyl)acetamide and sodium azide in a mixture of ethanol/water and then refluxing for 24 hours at 80 °C . After cooling, the compound precipitates and is filtered off, dried, and recrystallized from ethanol . The same method could potentially be used for the synthesis of 2-azido-N-(2-furylmethyl)acetamide, but specific experimental verification would be needed.Scientific Research Applications
Glycosylation and Oligosaccharide Synthesis
The study by K. Mong et al. (2012) explores the application of 2-azido derivatives in the formation of β-glycosidic bonds and their further use in oligosaccharide synthesis, demonstrating the synthesis of protected β-(1→6)-N-acetylglucosamine trimer and other conjugates. This highlights the utility of 2-azido compounds in complex carbohydrate synthesis Mong et al., 2012.
Enzyme Inhibition
Y. Takaoka et al. (1993) synthesized new acetamido azasugars from a precursor derived from cinnamic aldehyde, which demonstrated inhibition of β-N-acetylglucosaminase. These compounds, including 2-azido analogs, show potential as inhibitors for N-acetylglucosaminyltransferase, indicating their relevance in medical chemistry research for enzyme inhibition Takaoka et al., 1993.
Synthesis of Glycosyl Donors
V. Pavliak and P. Kováč (1991) detailed a synthesis approach for 1,3,4,6-tetra-O-acetyl-2-azido-2-deoxy-β-D-glucopyranose, illustrating the preparation of azido glycosyl donors for stereoselective a-glycosidic linkage synthesis. This method emphasizes the significance of 2-azido compounds in the preparation of glycosyl donors for biochemical applications Pavliak & Kováč, 1991.
Continuous Flow Chemistry
B. Gutmann et al. (2012) utilized hydrazoic acid generated in situ for synthesizing N-(2-azidoethyl)acylamides in a continuous flow reactor, demonstrating the safe and efficient synthesis of azido compounds. This research shows the potential of continuous flow chemistry in the safe and scalable production of azido-containing compounds Gutmann et al., 2012.
Mechanism of Action
Target of Action
Azido compounds are generally known for their wide variety of applications in biochemical research, often serving as synthetic intermediates in the formation of various biologically important heterocyclic compounds .
Mode of Action
Α-azido ketones, a class of compounds to which 2-azido-n-(2-furylmethyl)acetamide belongs, are known to react with terminal alkynes to afford 1,2,3-triazoles through a copper (i) catalyzed alkyne-azide 1,3-cycloaddition reaction . This reaction is commonly referred to as the CuAAC or Sharpless-Meldal reaction .
Biochemical Pathways
The resulting 1,2,3-triazoles from the reaction of α-azido ketones with terminal alkynes have been found to display valuable pharmaceutically important properties such as antiallergic, antihistamine, antibacterial effects, tuberculosis inhibition, anti-hiv, antitumor activities and agrochemical applications .
Result of Action
It is known that the 1,2,3-triazoles resulting from the reaction of α-azido ketones with terminal alkynes have high chemical stability, strong dipole moment, and an aromatic character with good hydrogen bond accepting ability . These properties could potentially influence the molecular and cellular effects of the compound’s action.
Action Environment
The stability of the resulting 1,2,3-triazoles suggests that they may be resistant to various environmental factors .
properties
IUPAC Name |
2-azido-N-(furan-2-ylmethyl)acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4O2/c8-11-10-5-7(12)9-4-6-2-1-3-13-6/h1-3H,4-5H2,(H,9,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTEYUMBTNKDANK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.